Cas no 143491-54-7 (4-amino-5-fluoro-1-(2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-ylpyrimidin-2-one)

• Product Name: 4-amino-5-fluoro-1-(2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-ylpyrimidin-2-one
• CAS No: 143491-54-7
• MF: C₈H₁₀FN₃O₃S
• MW: 247.246703624725
• CID: 186676
• PubChem ID: 60877
• Update Time: 2025-04-19

4-amino-5-fluoro-1-(2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-ylpyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
• 2',3'-DIDEOXY-3-THIA-5-FLUOROCYTIDINE
• 4-amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• EMTRICITABINE [JAN]
• Coviracil
• (-)-.beta.-L-FTC
• NSC804863
• W-201248
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, cis-
• FTC-(-)
• Emtritabine
• AKOS015894950
• EMTRICITABINE [MART.]
• Emtricitabine, (+/-)-
• AB01275429-01
• Emtriva
• EMTRICITABINE [USAN]
• D01199
• HMS3713L12
• Emtricitabine 100 microg/mL in Acetonitrile
• EMTRICITABINE [ORANGE BOOK]
• EMTRICITABINE COMPONENT OF TRUVADA
• Coviracil(TM)
• (-)-cis-4-amino-5-fluoro-1-(2-hydroxymethyl-1,3-oxathiolan-5-yl)-(1H)-pyrimidin-2-one
• DTXSID0040129
• 2',3',5-FTC
• Emtricitabine, (-)-
• MLS006011556
• BW524W91
• CAS-143491-57-0
• SCHEMBL39708
• 524-W-91
• AS-14099
• Z1521553474
• EMTRICITABINE [INN]
• C8H10FN3O3S
• EMTRICITABINE [VANDF]
• AKOS015853098
• ULS8902U4O
• 5-Fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• EMTRICITABINE [HSDB]
• 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-1,2-dihydropyrimidin-2-one
• Emtricitabinum
• GTPL11244
• EMTRICITABINE [WHO-DD]
• 143491-57-0
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-, rel-
• Racivir
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-((2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, rel-
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, (2R-cis)-
• .beta.-L-(-)-(2R,5S)-5-Fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• PSI 5004
• 5-Fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• AM84393
• EMTRICITABINE COMPONENT OF ODEFSEY
• BE165946
• DESCOVY COMPONENT OF EMTRICITABINE
• CCG-220615
• D72669
• Emtricitabine- Bio-X
• E1007
• Emtricitabine (Emtriva)
• EN300-119501
• DTXCID8020129
• Emtricitabine (1.0 mg/mL in Methanol)
• EVIPLERA COMPONENT EMTRICITABINE
• 4-Amino-5-fluoro-1-((2R,5S)-2-hydroxymethyl-[1,3]oxathiolan-5-yl)-1H-pyrimidin-2-one
• HY-17427
• MFCD00870151
• MLS003882429
• XQSPYNMVSIKCOC-NTSWFWBYSA-N
• 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
• NCGC00164564-10
• Q422604
• BW1592
• CHEBI:31536
• Emtriva(TM)
• (-)-2',3'-Dideoxy-5-fluoro-3'-thiacytidine
• SMR002533604
• STRIBILD COMPONENT EMTRICITABINE
• 524W91
• BW 524W91
• PSI-5004
• MLS006011987
• rel-4-Amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-2(1H)-pyrimidinone
• Emtricitabine [USAN:INN]
• BDBM50107843
• NCGC00164564-01
• NS00000522
• DRG-0208
• W-201247
• 143491-54-7
• EMTRICITABINE COMPONENT OF DESCOVY
• 2(1H)-PYRIMIDINONE, 4-AMINO-5-FLUORO-1-((2R,5S)-2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)-
• EMTRICITABINE COMPONENT OF STRIBILD
• EMTRICITABINE COMPONENT OF GENVOYA
• Ftc, dl-
• DB00879
• BW-524W91
• 4-Amino-5-fluoro-1-[(2R,5S)-2-hydroxymethyl)-1,3-oxathiolan-5-yl]-2-(1H-pyrimidinone
• SW220172-1
• EMTRICITABINE [WHO-IP]
• EMTRICITABINE COMPONENT OF EVIPLERA
• 5-FLUORO-1-(2-(HYDROXYMETHYL)-1,3-OXATHIOLAN-5-YL)CYTOSINE (2R,5S)
• ATRIPLA COMPONENT EMTRICITABINE
• (-)-(2R,5S)-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• FTC, (-)-
• (-)-FTC
• FTC-((-))
• EMTRICITABINE COMPONENT OF ATRIPLA
• CS-1370
• DESCOVY COMPONENT EMTRICITABINE
• UNII-G70B4ETF4S
• 4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]pyrimidin-2-one
• 2',3'-Dideoxy-5-fluoro-3'-thiacytidine
• EMTRICITABINE [MI]
• EMTRICITABINE [EMA EPAR]
• NSC-804863
• FTC
• (-)-2'-Deoxy-5-fluoro-3'-thiacytidine
• EX-A150
• Emtricitabine
• (+/-)-FTC
• s1704
• EMTRICITABINUM [WHO-IP LATIN]
• CS1125
• 2',3'-DIDEOXY-5-FLUORO-3'-THIACYTIDINE, DL-
• BW 1592
• HSDB 7337
• G70B4ETF4S
• ((-))-FTC
• ODEFSEY COMPONENT EMTRICITABINE
• Tox21_112193
• (2R-cis)-4-Amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-2(1H)-pyrimidinone
• M06302
• HMS2089I05
• NCGC00164564-06
• TRUVADA COMPONENT EMTRICITABINE
• (-)-emtricitabine
• NCGC00164564-09
• 2(1H)-Pyrimidinone, 4-amino-5-fluoro-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, cis-(+-)-
• CHEMBL885
• UNII-ULS8902U4O
• EMTRICITABINE [USP-RS]
• 145213-48-5
• (-)-beta-2',3'-dideoxy-5-fluoro-3'-thiacytidine
• Emtricitabine?
• BRD-K61452026-001-04-6
• 2(1H)-Pyrimidinone,4-amino-5-fluoro-1-[(2R,5S)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-
• 4-amino-5-fluoro-1-(2S,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-ylpyrimidin-2-one

• Inchi： 1S/C8H10FN3O3S/c9-4-1-12(8(14)11-7(4)10)5-3-16-6(2-13)15-5/h1,5-6,13H,2-3H2,(H2,10,11,14)/t5-,6+/m0/s1
• InChI Key： XQSPYNMVSIKCOC-NTSWFWBYSA-N
• SMILES： S1[C@H](CO)O[C@@H](C1)N1C(N=C(C(=C1)F)N)=O

Computed Properties

• Exact Mass: 247.043
• Monoisotopic Mass: 247.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 113A^2

Experimental Properties

• Color/Form: White powder
• Density: 1.82
• Melting Point: 136-140 deg C
• Boiling Point: 443.3°Cat760mmHg
• Flash Point: 221.9°C
• Refractive Index: 1.731
• LogP: log Kow = -0.43